Cas no 1232431-48-9 (5-Bromo-2-methoxypyridin-4-amine)

• Product Name: 5-Bromo-2-methoxypyridin-4-amine
• CAS No: 1232431-48-9
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• MDL: MFCD12025502
• CID: 1039432
• PubChem ID: 53485504
• Update Time: 2025-10-29

5-Bromo-2-methoxypyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methoxypyridin-4-amine
• 4-Amino-5-bromo-2-methoxypyridine
• 4-Pyridinamine, 5-bromo-2-methoxy-
• AK104901
• IMLRJDYBLVFLRP-UHFFFAOYSA-N
• 5-bromo-2-methoxypyridin-4-ylamine
• 4442AA
• PB16472
• FCH1409243
• AX8239109
• 5-BROMO-2-METHOXY-PYRIDIN-4-YLAMINE
• CS-0050616
• DS-4418
• SY098581
• DTXSID80704650
• 1232431-48-9
• EN300-243433
• AKOS016008150
• A853085
• MFCD12025502
• SCHEMBL319597
• DB-083324

• MDL： MFCD12025502
• Inchi： 1S/C6H7BrN2O/c1-10-6-2-5(8)4(7)3-9-6/h2-3H,1H3,(H2,8,9)
• InChI Key： IMLRJDYBLVFLRP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1N)OC

Computed Properties

• Exact Mass: 201.97400
• Monoisotopic Mass: 201.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1
• XLogP3: 1.2

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 296.5±35.0 °C at 760 mmHg
• Flash Point: 133.1±25.9 °C
• PSA: 48.14000
• LogP: 2.01610
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-Bromo-2-methoxypyridin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Bromo-2-methoxypyridin-4-amine

Professional Introduction to 5-Bromo-2-methoxypyridin-4-amine (CAS No: 1232431-48-9)

5-Bromo-2-methoxypyridin-4-amine is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1232431-48-9, has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry. The presence of both bromine and methoxy substituents on a pyridine core imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The pyridine ring is a cornerstone in medicinal chemistry, serving as a scaffold for numerous bioactive agents. The specific substitution pattern in 5-Bromo-2-methoxypyridin-4-amine enhances its utility in cross-coupling reactions, which are pivotal in constructing heterocyclic frameworks. These reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, enable the formation of carbon-carbon bonds essential for creating intricate pharmacophores.

Recent advancements in the field have highlighted the role of halogenated pyridines in medicinal chemistry. The bromine atom in 5-Bromo-2-methoxypyridin-4-amine acts as a handle for further functionalization, allowing chemists to introduce additional groups through palladium-catalyzed reactions. This flexibility has been exploited in the development of novel antiviral and anticancer agents, where precise molecular modifications can significantly alter biological activity.

In particular, the methoxy group at the 2-position of the pyridine ring influences the electronic properties of the molecule, affecting its interaction with biological targets. This feature has been leveraged in designing ligands for enzyme inhibition and receptor binding studies. The compound’s ability to serve as a precursor for more complex structures has made it indispensable in high-throughput screening campaigns aimed at identifying new therapeutic candidates.

The synthesis of 5-Bromo-2-methoxypyridin-4-amine typically involves multi-step processes that require careful optimization to ensure high yield and purity. Common methodologies include nucleophilic aromatic substitution on a halogenated pyridine precursor followed by methoxylation. The choice of reagents and reaction conditions can significantly impact the outcome, necessitating rigorous experimental design.

One of the most compelling aspects of working with 5-Bromo-2-methoxypyridin-4-amine is its role in developing kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By incorporating this compound into libraries of small molecules, researchers can screen for inhibitors that disrupt aberrant signaling networks. The bromine substituent allows for further derivatization, enabling fine-tuning of binding affinity and selectivity.

The growing interest in fragment-based drug design has also positioned 5-Bromo-2-methoxypyridin-4-amine as a valuable building block. Fragment-based approaches rely on identifying small molecular fragments that bind to target proteins with moderate affinity. These fragments can then be linked or modified to produce lead compounds with enhanced potency. The structural features of this compound make it an attractive candidate for such strategies.

In conclusion, 5-Bromo-2-methoxypyridin-4-amine (CAS No: 1232431-48-9) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural attributes and reactivity profile have positioned it as a key intermediate in drug discovery efforts targeting various therapeutic areas. As research continues to uncover new applications for halogenated pyridines, compounds like this will undoubtedly remain at the forefront of medicinal chemistry innovation.